Cas no 176439-44-4 ((2S,4S)-4-AMINO-1-BENZOYL-PYRROLIDINE-2-CARBOXYLIC ACID)

• Product Name: (2S,4S)-4-AMINO-1-BENZOYL-PYRROLIDINE-2-CARBOXYLIC ACID
• CAS No: 176439-44-4
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD03788065
• CID: 836541
• PubChem ID: 15283900
• Update Time: 2025-10-17

(2S,4S)-4-AMINO-1-BENZOYL-PYRROLIDINE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-Amino-1-benzoylpyrrolidine-2-carboxylic acid
• (2S,4S)-4-AMINO-1-BENZOYL-PYRROLIDINE-2-CARBOXYLIC ACID
• (4S)-4-amino-1-benzoyl-L-Proline
• H-AZPC-OH
• -4-Amino-1-benzoylpyrrolidine-2-carboxylic acid
• DTXSID30570983
• AKOS015854144
• J-501051
• 176439-44-4
• W18886
• (2S,4S)-4-Amino-1-benzoylpyrrolidine-2-carboxylicacid
• AKOS015898289
• CS-0333828
• (2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid, AldrichCPR
• SCHEMBL16556134
• BS-41650

• MDL： MFCD03788065
• Inchi： 1S/C12H14N2O3/c13-9-6-10(12(16)17)14(7-9)11(15)8-4-2-1-3-5-8/h1-5,9-10H,6-7,13H2,(H,16,17)/t9-,10-/m0/s1
• InChI Key： GTODXOQKGULQFP-UWVGGRQHSA-N
• SMILES： OC([C@@H]1C[C@@H](CN1C(C1C=CC=CC=1)=O)N)=O

Computed Properties

• Exact Mass: 234.10000
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.63000
• LogP: 0.95120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-AMINO-1-BENZOYL-PYRROLIDINE-2-CARBOXYLIC ACID

(2S,4S)-4-AMINO-1-BENZOYL-PYRROLIDINE-2-CARBOXYLIC ACID (CAS No. 176439-44-4): An Overview of a Promising Compound in Medicinal Chemistry

(2S,4S)-4-Amino-1-benzoyl-pyrrolidine-2-carboxylic acid (CAS No. 176439-44-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of (2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid.

Chemical Structure and Properties

(2S,4S)-4-Amino-1-benzoyl-pyrrolidine-2-carboxylic acid is characterized by its chiral pyrrolidine ring, which contains an amino group at the 4-position and a benzoyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The compound is a white crystalline solid with a molecular weight of 253.30 g/mol. It is soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO) but has limited solubility in water.

The chiral centers at the 2 and 4 positions of the pyrrolidine ring are crucial for the compound's biological activity. The (2S,4S) configuration is particularly important as it determines the stereochemistry of the molecule, which can significantly influence its interactions with biological targets.

Synthesis Methods

The synthesis of (2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid has been extensively studied due to its importance in medicinal chemistry. One common approach involves the stereoselective synthesis of the chiral pyrrolidine ring followed by functional group transformations to introduce the amino and benzoyl groups.

A typical synthetic route starts with the enantioselective synthesis of (2S,4S)-pyrrolidine using chiral catalysts or auxiliaries. This intermediate is then converted into the corresponding amino derivative through amination reactions. The final step involves the introduction of the benzoyl group via acylation or other suitable methods. Recent advancements in asymmetric catalysis have significantly improved the efficiency and yield of these reactions, making large-scale synthesis more feasible.

Biological Activities

(2S,4S)-4-Amino-1-benzoyl-pyrrolidine-2-carboxylic acid has been investigated for its potential therapeutic applications in various disease models. One of its most notable activities is its ability to modulate protein-protein interactions (PPIs), which are critical for many cellular processes. PPIs are often difficult to target with traditional small molecules due to their large and flat interaction surfaces. However, (2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid has shown promise in disrupting specific PPIs involved in cancer and neurodegenerative diseases.

In cancer research, this compound has been studied for its ability to inhibit the interaction between p53 and MDM2, two key proteins involved in cell cycle regulation and apoptosis. By disrupting this interaction, (2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid can potentially reactivate p53 function in cancer cells, leading to cell death and tumor regression.

In neurodegenerative diseases such as Alzheimer's disease (AD), (2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid has been shown to modulate the aggregation of amyloid-beta (Aβ) peptides. Aβ aggregation is a hallmark of AD and contributes to neuronal dysfunction and death. By interfering with Aβ aggregation, this compound may offer a novel therapeutic approach for treating AD.

Clinical Trials and Future Prospects

The promising preclinical results of (2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid have led to increased interest in its clinical development. Several pharmaceutical companies are currently conducting early-stage clinical trials to evaluate its safety and efficacy in various disease indications.

In cancer therapy, phase I clinical trials have demonstrated that (2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid is well-tolerated by patients with minimal side effects. Preliminary data suggest that it may be effective in combination with other anticancer agents to enhance treatment outcomes.

In neurodegenerative diseases, phase II clinical trials are underway to assess the compound's ability to slow disease progression and improve cognitive function in patients with AD. Early results are encouraging, but further studies are needed to confirm its therapeutic potential.

Conclusion

(2S,4S)-4-Amino-1-benzoyl-pyrrolidine-2-carboxylic acid (CAS No. 176439-44-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and stereochemistry make it an attractive candidate for targeting protein-protein interactions involved in cancer and neurodegenerative diseases. Ongoing clinical trials will provide valuable insights into its safety and efficacy as a novel therapeutic agent.